Cas no 92788-55-1 (3-Phenyl-3,8-diazabicyclo3.2.1octane)

• Product Name: 3-Phenyl-3,8-diazabicyclo3.2.1octane
• CAS No: 92788-55-1
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 2102749
• Update Time: 2023-11-22

3-Phenyl-3,8-diazabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-3,8-diazabicyclo[3.2.1]octane
• 3,8-Diazabicyclo[3.2.1]octane, 3-phenyl-
• CID 119094619
• 3-Phenyl-3,8-diazabicyclo3.2.1octane

• Inchi： 1S/C12H16N2/c1-2-4-12(5-3-1)14-8-10-6-7-11(9-14)13-10/h1-5,10-11,13H,6-9H2
• InChI Key： MPKHXOXYCCDWAF-UHFFFAOYSA-N
• SMILES： N1C2CN(C3C=CC=CC=3)CC1CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 187
• Topological Polar Surface Area: 15.3

Experimental Properties

• Density: 1.080±0.06 g/cm3(Predicted)
• Boiling Point: 324.2±17.0 °C(Predicted)
• pka: 10.17±0.20(Predicted)